Cas no 175696-70-5 (3-(Pyrrolidin-1-yl)benzylamine)
3-(Pyrrolidin-1-yl)benzylamine is a versatile organic compound featuring a benzylamine core substituted with a pyrrolidine moiety at the 3-position. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The pyrrolidine ring enhances solubility and bioavailability, while the benzylamine group offers a reactive site for further functionalization. Its stability under standard conditions and compatibility with a range of reaction conditions make it a practical choice for derivatization. The compound is particularly useful in the development of bioactive molecules, including CNS-targeting agents, due to its balanced lipophilicity and amine functionality. Proper handling under inert conditions is recommended to preserve its integrity.
175696-70-5 structure
Product Name:3-(Pyrrolidin-1-yl)benzylamine
CAS No:175696-70-5
MF:C11H16N2
MW:176.258142471313
CID:137217
PubChem ID:7162061
Update Time:2025-05-27
3-(Pyrrolidin-1-yl)benzylamine Chemical and Physical Properties
Names and Identifiers
-
- (3-(Pyrrolidin-1-yl)phenyl)methanamine
- (3-pyrrolidin-1-ylphenyl)methanamine
- (3-Pyrrolidin-1-ylphenyl)methylamine
- 3-Pyrrolidinobenzylamine
- (3-pyrrolidinylphenyl)methylamine
- [3-(pyrrolidin-1-yl)phenyl]methanamine
- 3-(1-pyrrolidinyl)-benzenemethanamine
- 3-(Pyrrolidin-1-yl)benzylamine
- CHEMBRDG-BB 4014845
- 3-(Pyrrolidin-1-yl)benzylamine, 1-[3-(Aminomethyl)phenyl]pyrrolidine
- 1-[3-(PYRROLIDIN-1-YL)PHENYL]METHANAMINE
- FT-0721130
- 175696-70-5
- W-206227
- DTXSID00428144
- CS-0328501
- 7Z3
- MS-22283
- CHEBI:195084
- Benzenemethanamine, 3-(1-pyrrolidinyl)-
- (3-Pyrrolidin-1-yl)benzylamine
- 1-(3-Pyrrolidin-1-Ylphenyl)methanamine
- SCHEMBL109316
- [3-(Pyrrolidin-1-yl)phenyl]methylamine
- Q27456788
- AKOS006343966
- CC38513
- BXTWTBYGOKOWQX-UHFFFAOYSA-N
- MFCD07772827
- 3-(Pyrrolidin-1-yl)benzylamine 90%
- [3-(Pyrrolidin-1-yl)phenyl]methylamine90%
- [3-(Pyrrolidin-1-yl)phenyl]methylamine 90%
- DB-065115
-
- MDL： MFCD07772827
- Inchi： 1S/C11H16N2/c12-9-10-4-3-5-11(8-10)13-6-1-2-7-13/h3-5,8H,1-2,6-7,9,12H2
- InChI Key： BXTWTBYGOKOWQX-UHFFFAOYSA-N
- SMILES： N1(C2C=CC=C(CN)C=2)CCCC1
Computed Properties
- Exact Mass: 176.13100
- Monoisotopic Mass: 176.131348519g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 2
- Complexity: 152
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 29.3Ų
Experimental Properties
- Density: 1.1±0.1 g/cm3
- Boiling Point: 328.1±25.0 °C at 760 mmHg
- Flash Point: 132.6±18.3 °C
- PSA: 29.26000
- LogP: 2.51080
- Vapor Pressure: 0.0±0.7 mmHg at 25°C
3-(Pyrrolidin-1-yl)benzylamine Security Information
- Signal Word：warning
- Hazard Statement： Corrosive
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
-
Hazardous Material Identification：
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(Pyrrolidin-1-yl)benzylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM127751-1g |
(3-(pyrrolidin-1-yl)phenyl)methanamine |
175696-70-5 | 95% | 1g |
$333 | 2021-08-05 | |
| TRC | P906315-10mg |
3-(Pyrrolidin-1-yl)benzylamine |
175696-70-5 | 10mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P906315-50mg |
3-(Pyrrolidin-1-yl)benzylamine |
175696-70-5 | 50mg |
$ 115.00 | 2022-06-03 | ||
| TRC | P906315-100mg |
3-(Pyrrolidin-1-yl)benzylamine |
175696-70-5 | 100mg |
$ 185.00 | 2022-06-03 | ||
| Apollo Scientific | OR6732-250mg |
[3-(Pyrrolidin-1-yl)phenyl]methylamine |
175696-70-5 | 90% | 250mg |
£85.00 | 2025-02-20 | |
| Apollo Scientific | OR6732-1g |
[3-(Pyrrolidin-1-yl)phenyl]methylamine |
175696-70-5 | 90% | 1g |
£225.00 | 2025-02-20 | |
| abcr | AB224717-1 g |
(3-Pyrrolidin-1-ylphenyl)methylamine |
175696-70-5 | 1g |
€341.40 | 2023-02-05 | ||
| Chemenu | CM127751-1g |
(3-(pyrrolidin-1-yl)phenyl)methanamine |
175696-70-5 | 95% | 1g |
$*** | 2023-03-30 | |
| Alichem | A109005203-1g |
(3-(Pyrrolidin-1-yl)phenyl)methanamine |
175696-70-5 | 95% | 1g |
$400.00 | 2022-04-02 | |
| Ambeed | A157483-1g |
(3-(Pyrrolidin-1-yl)phenyl)methanamine |
175696-70-5 | 95+% | 1g |
$266.0 | 2024-04-22 |
3-(Pyrrolidin-1-yl)benzylamine Suppliers
Amadis Chemical Company Limited
Gold Member
Audited Supplier
(CAS:175696-70-5)3-(Pyrrolidin-1-yl)benzylamine
Order Number:A1177707
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 01:37
Price ($):239.0
Email:sales@amadischem.com
3-(Pyrrolidin-1-yl)benzylamine Related Literature
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
175696-70-5 (3-(Pyrrolidin-1-yl)benzylamine) Related Products
- 5468-68-8(4-[(butylamino)methyl]-N,N-diethylaniline)
- 887595-75-7(Benzenemethanamine,3-(hexahydro-1H-azepin-1-yl)-)
- 828242-07-5(Benzenemethanamine,N-methyl-3-(1-pyrrolidinyl)-)
- 175696-71-6(3-(1-Piperidyl)benzylamine)
- 823188-79-0(N-Methyl-N-(4-pyrrolidin-1-ylbenzyl)amine)
- 16183-28-1(Benzenemethanamine, N-butyl-4-(diethylamino)-)
- 1335496-78-0(3-Methyl-5-(1-pyrrolidinyl)Benzenamine)
- 114365-04-7((4-(Pyrrolidin-1-yl)phenyl)methanamine)
- 581812-79-5(1-4-(azepan-1-yl)phenylmethanamine)
- 54104-82-4(1-(4-methylphenyl)pyrrolidine)
Recommended suppliers
Amadis Chemical Company Limited
(CAS:175696-70-5)3-(Pyrrolidin-1-yl)benzylamine
Purity:99%
Quantity:1g
Price ($):239.0